Cas no 1424626-97-0 ((E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide)

• Product Name: (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide
• CAS No: 1424626-97-0
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 6086959
• PubChem ID: 75363849
• Update Time: 2025-05-20

(E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26593865
• N-cyclopentyl-N-[(furan-2-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide
• Z741616952
• (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide
• 1424626-97-0

• Inchi： 1S/C19H23NO3S/c1-16-8-10-17(11-9-16)12-14-24(21,22)20(18-5-2-3-6-18)15-19-7-4-13-23-19/h4,7-14,18H,2-3,5-6,15H2,1H3/b14-12+
• InChI Key： SGFLMHVBLGHURU-WYMLVPIESA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(N(CC1=CC=CO1)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide

Introduction to (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide (CAS No. 1424626-97-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, identified by the CAS number 1424626-97-0, is (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide. This compound, characterized by its intricate structural framework, has garnered significant attention in the scientific community due to its unique chemical properties and promising biological activities.

The molecular structure of (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide consists of a combination of cyclopentyl, furan-2-ylmethyl, and 4-methylphenyl groups, which contribute to its distinct pharmacophoric features. The presence of these functional groups not only influences its physicochemical properties but also enhances its potential for interaction with biological targets. Specifically, the cyclopentyl moiety provides steric hindrance, while the furan-2-ylmethyl group introduces hydrophobicity and electronic characteristics that can modulate receptor binding affinity.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as therapeutic agents due to their broad spectrum of biological activities. Sulfonamides are known for their ability to inhibit enzymes and receptors involved in various disease pathways, making them valuable candidates for drug discovery. The compound (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide is no exception, as it has shown promising results in preclinical studies.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that sulfonamide derivatives can interact with neurotransmitter receptors, potentially modulating synaptic transmission and alleviating symptoms associated with conditions such as epilepsy and depression. The specific arrangement of functional groups in (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide suggests that it may have a unique mechanism of action compared to other sulfonamides.

Furthermore, the compound's structural features make it a suitable candidate for further optimization through structure-activity relationship (SAR) studies. By modifying specific parts of the molecule, researchers can enhance its potency, selectivity, and pharmacokinetic properties. This flexibility is crucial in drug development, as it allows for the tailoring of compounds to meet specific therapeutic requirements.

The synthesis of (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates such as cyclopentanone derivatives and furan-based compounds. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the core structure of the molecule. Subsequent functionalization steps introduce the sulfonamide group and other substituents, resulting in the final product.

The analytical characterization of this compound is equally important, ensuring that its purity and identity are accurately determined. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its molecular structure and assess its quality.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide. Molecular modeling studies can predict how this compound interacts with biological targets at the atomic level, providing insights into its mechanism of action and potential side effects. These computational approaches complement experimental data, enabling more efficient drug discovery processes.

In conclusion, (E)-N-Cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one are poised to make significant contributions to medicine.